Cas no 2639440-95-0 (3-bromo-5-(2,2,2-trichloroacetyl)-1H-pyrrole-2-sulfonamide)

• Product Name: 3-bromo-5-(2,2,2-trichloroacetyl)-1H-pyrrole-2-sulfonamide
• CAS No: 2639440-95-0
• MF: C₆H₄BrCl₃N₂O₃S
• MW: 370.435556411743
• CID: 5641009
• PubChem ID: 165899360
• Update Time: 2025-05-23

3-bromo-5-(2,2,2-trichloroacetyl)-1H-pyrrole-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2639440-95-0
• 3-bromo-5-(2,2,2-trichloroacetyl)-1H-pyrrole-2-sulfonamide
• EN300-27784282

• Inchi： 1S/C6H4BrCl3N2O3S/c7-2-1-3(4(13)6(8,9)10)12-5(2)16(11,14)15/h1,12H,(H2,11,14,15)
• InChI Key： NBAGTVJAILARTA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(Cl)(Cl)Cl)=O)NC=1S(N)(=O)=O

Computed Properties

• Exact Mass: 367.81916g/mol
• Monoisotopic Mass: 367.81916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 101Ų

Additional information on 3-bromo-5-(2,2,2-trichloroacetyl)-1H-pyrrole-2-sulfonamide

Introduction to 3-bromo-5-(2,2,2-trichloroacetyl)-1H-pyrrole-2-sulfonamide (CAS No. 2639440-95-0)

3-bromo-5-(2,2,2-trichloroacetyl)-1H-pyrrole-2-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 2639440-95-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrole sulfonamide class, a structural motif known for its broad spectrum of biological activities. The unique arrangement of functional groups, including a bromo substituent, a 2,2,2-trichloroacetyl moiety, and a sulfonamide group, imparts distinct chemical properties that make it a valuable scaffold for drug discovery and development.

The bromo atom at the 3-position of the pyrrole ring enhances the electrophilicity of the molecule, making it susceptible to nucleophilic substitution reactions. This property is particularly useful in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. The presence of the 2,2,2-trichloroacetyl group introduces strong electron-withdrawing effects and increases lipophilicity, influencing both the compound's solubility and its interactions with biological targets. Additionally, the sulfonamide group at the 2-position is a well-known pharmacophore that contributes to hydrogen bonding capabilities and can modulate receptor binding affinities.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives as therapeutic agents. The pyrrole sulfonamide core has been extensively explored for its potential in treating various diseases, including cancer, infectious diseases, and inflammatory disorders. For instance, studies have demonstrated that sulfonamide-containing compounds can inhibit enzymes involved in tumor proliferation and angiogenesis. The structural features of 3-bromo-5-(2,2,2-trichloroacetyl)-1H-pyrrole-2-sulfonamide make it an intriguing candidate for further investigation in this context.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry applications. The combination of the bromo, trichloroacetyl, and sulfonamide functionalities provides multiple sites for chemical modification, allowing researchers to fine-tune its pharmacological properties. For example, modifications at the 5-position can alter binding interactions with target proteins, while changes at the 3-position can influence metabolic stability. Such flexibility is crucial for optimizing drug candidates for clinical use.

The synthesis of 3-bromo-5-(2,2,2-trichloroacetyl)-1H-pyrrole-2-sulfonamide involves multi-step organic transformations that highlight the compound's synthetic accessibility. The process typically begins with the bromination of a pyrrole precursor followed by acylation with 2,2,2-trichloroacetyl chloride. The introduction of the sulfonamide group is then achieved through nucleophilic substitution or condensation reactions. Advanced synthetic techniques such as flow chemistry have been employed to improve yield and purity, making large-scale production feasible.

From a computational chemistry perspective, virtual screening methods have been utilized to identify potential binding pockets for 3-bromo-5-(2,2,2-trichloroacetyl)-1H-pyrrole-2-sulfonamide on biological targets. Molecular docking studies suggest that this compound may interact with enzymes such as kinases and proteases that are implicated in disease pathways. These predictions have guided experimental efforts to validate biological activity and explore structure-activity relationships (SAR).

In vitro assays have begun to reveal promising preliminary data regarding the biological activity of 3-bromo-5-(2,2,2-trichloroacetyl)-1H-pyrrole-2-sulfonamide. Initial studies indicate that it exhibits inhibitory effects on certain enzymes associated with cancer cell proliferation. Additionally, preliminary toxicology assessments suggest that the compound is well-tolerated at tested doses, although further studies are needed to fully characterize its safety profile.

The growing interest in heterocyclic compounds like pyrroles has spurred innovation in their application across various therapeutic areas. The unique chemical properties of 3-bromo-5-(2,2,2-trichloroacetyl)-1H-pyrrole-2-sulfonamide position it as a key intermediate in developing novel therapeutics. Researchers are exploring its potential not only as a standalone drug but also as a building block for more complex molecules through library synthesis approaches.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 3-bromo-5-(2,2,2-trichloroacetyl)-1H-pyrrole-2-sulfonamide. Predictive models have been trained on large datasets to identify molecules with high binding affinity and favorable pharmacokinetic profiles. These computational tools have complemented traditional experimental methods by providing rapid screening capabilities.

Future directions for research on this compound include exploring its mechanism of action in detail and optimizing its pharmacological properties through structure-based drug design (SBDD). Collaborative efforts between synthetic chemists and biologists will be essential to translate laboratory findings into clinical applications.

In conclusion,3-bromo-5-(2,2-dichloroacetyl)-1H-pyrrole-22-diamine hydrochloride CAS NO:2639440-95 is a multifunctional compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing new therapeutic agents. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs. The ongoing exploration of its biological activities and synthetic derivatives promises to yield valuable insights into disease mechanisms and innovative treatment strategies.